N-([1,1'-biphenyl]-2-yl)-9,9-diphenyl-9H-fluoren-2-amine

• IUPAC Name: 9,9-diphenyl-N-(2-phenylphenyl)fluoren-2-amine
• InChI: InChI=1S/C37H27N/c1-4-14-27(15-5-1)31-20-11-13-23-36(31)38-30-24-25-33-32-21-10-12-22-34(32)37(35(33)26-30,28-16-6-2-7-17-28)29-18-8-3-9-19-29/h1-26,38H
• InChI Key: UHTHOTNMHQDECN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2NC3=CC4=C(C=C3)C5=CC=CC=C5C4(C6=CC=CC=C6)C7=CC=CC=C7
• Molecular Formula: C37H27N
• Molecular Weight: 485.6 g/mol
• CAS RN: 1853250-53-9

Description

“N-([1,1’-biphenyl]-2-yl)-9,9-diphenyl-9H-fluoren-2-amine” is a complex organic compound. It’s related to the compound “N-([1,1’-biphenyl]-4-yl)-9,9-dimethyl-N-(4-(9-phenyl-9H-carbazol-3-yl)phenyl)-9H-fluoren-2-amine (BCFN)” which is an electron-rich material.

Synthesis Analysis

The synthesis of such compounds often involves coupling reactions. For instance, biphenyl, a related compound, can be formed from a coupling reaction between bromobenzene and Grignard reagent.

Molecular Structure Analysis

The molecular structure of related compounds like biphenyl consists of two connected phenyl rings. In some cases, the molecules may be crystallized and composed of randomly oriented polycrystalline phases with small crystallites.

Chemical Reactions Analysis

Biphenyl, a related compound, can undergo various reactions. For example, it can be used as a starting material for the production of polychlorinated biphenyls (PCBs), which were once widely used as dielectric fluids and heat transfer agents. It can also undergo Friedel-Crafts alkylation and acylation reactions.

Physical And Chemical Properties Analysis

Biphenyl, a related compound, is a solid at room temperature, with a melting point of 69.2 °C and a boiling point of 255 °C. It is insoluble in water but soluble in typical organic solvents.

Safety and Hazards

Biphenyl is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is also very toxic to aquatic life with long-lasting effects.

Future Directions

The future directions of such compounds could involve their use in various optoelectronic applications. For example, metal halide perovskites, which have excellent optical and electrical properties, can be easily processed via low-cost solution-based techniques, promising a bright future for various optoelectronic applications.